Cas no 1220030-61-4 (5-Bromo1,1'-biphenyl-2-yl 3-piperidinyl etherhydrochloride)

• Product Name: 5-Bromo1,1'-biphenyl-2-yl 3-piperidinyl etherhydrochloride
• CAS No: 1220030-61-4
• MF: C₁₇H₁₉BrClNO
• MW: 368.695863008499
• CID: 4688125
• Update Time: 2025-06-15

5-Bromo1,1'-biphenyl-2-yl 3-piperidinyl etherhydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo[1,1'-biphenyl]-2-yl 3-piperidinyl etherhydrochloride
• 5-Bromo[1,1'-biphenyl]-2-yl 3-piperidinyl ether hydrochloride
• 3-((5-Bromo-[1,1'-biphenyl]-2-yl)oxy)piperidine hydrochloride
• 3-(4-bromo-2-phenylphenoxy)piperidine hydrochloride
• 5-bromo[1,1-biphenyl]-2-yl 3-piperidinyl ether hydrochloride
• 5-Bromo1,1'-biphenyl-2-yl 3-piperidinyl etherhydrochloride

• Inchi： 1S/C17H18BrNO.ClH/c18-14-8-9-17(20-15-7-4-10-19-12-15)16(11-14)13-5-2-1-3-6-13;/h1-3,5-6,8-9,11,15,19H,4,7,10,12H2;1H
• InChI Key： FHIIOEPMWGRAON-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1C=CC=CC=1)OC1CNCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 293
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 5-Bromo1,1'-biphenyl-2-yl 3-piperidinyl etherhydrochloride

Introduction to 5-Bromo1,1'-biphenyl-2-yl 3-piperidinyl etherhydrochloride (CAS No: 1220030-61-4)

5-Bromo1,1'-biphenyl-2-yl 3-piperidinyl etherhydrochloride, identified by its CAS number 1220030-61-4, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to a class of molecules that exhibit promising properties for further exploration in medicinal chemistry. The structural composition of this molecule, featuring a biphenyl core substituted with a bromo group at the first position and an ether linkage to a piperidine ring, makes it a versatile scaffold for drug discovery initiatives.

The biphenyl moiety is well-documented for its role in enhancing the metabolic stability and bioavailability of pharmaceutical agents. Its rigid planar structure allows for optimal interactions with biological targets, making it a preferred choice in the design of small-molecule drugs. The presence of a bromo group at the 1-position of the biphenyl ring introduces a region of electrophilic reactivity, which can be exploited for further functionalization. This characteristic is particularly valuable in synthetic chemistry, where it serves as a handle for introducing diverse pharmacophores.

The terminal piperidine ring in 5-Bromo1,1'-biphenyl-2-yl 3-piperidinyl etherhydrochloride adds another layer of complexity and functionality. Piperidine derivatives are widely recognized for their ability to modulate biological pathways, particularly in the context of central nervous system (CNS) disorders and cardiovascular diseases. The incorporation of this motif into the molecular framework suggests potential therapeutic applications in these areas.

The etherhydrochloride salt form of this compound enhances its solubility and stability, making it more amenable to various biochemical assays and pharmacokinetic studies. This salt form is particularly useful in high-throughput screening (HTS) campaigns, where solubility is a critical factor for efficient testing of large libraries of compounds.

Recent advancements in computational chemistry have enabled the rapid prediction of pharmacological properties for molecules like 5-Bromo1,1'-biphenyl-2-yl 3-piperidinyl etherhydrochloride*. Molecular docking studies have shown that this compound can interact with several protein targets, including enzymes and receptors implicated in various diseases. These virtual screening approaches have identified potential binding pockets where modifications could enhance binding affinity and selectivity.

In vitro studies have begun to unravel the mechanism of action for this compound. Initial experiments suggest that it may exert its effects through modulation of intracellular signaling pathways. The ability to influence these pathways could make it a valuable candidate for treating conditions characterized by dysregulated signaling, such as inflammation and neurodegeneration.

The synthesis of 5-Bromo1,1'-biphenyl-2-yl 3-piperidinyl etherhydrochloride* has been optimized to ensure high yield and purity. The synthetic route involves multi-step organic transformations, starting from commercially available precursors. Key steps include bromination of the biphenyl core, followed by nucleophilic substitution to introduce the piperidine moiety via an ether linkage. The final step involves conversion to the hydrochloride salt to improve stability and handling characteristics.

Quality control measures are stringent to ensure batch-to-batch consistency. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm structural integrity and purity. These methods provide comprehensive characterization data that are essential for regulatory submissions and further development efforts.

The potential applications of 5-Bromo1,1'-biphenyl-2-yl 3-piperidinyl etherhydrochloride* extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals. For instance, derivatives of this compound could be explored as novel herbicides or pesticides due to their ability to interact with biological targets in plants and pests.

Future research directions include exploring analogs of this compound with modified substitution patterns on the biphenyl core or piperidine ring. Such modifications could lead to enhanced potency or selectivity against specific disease targets. Additionally, investigation into prodrug formulations may improve bioavailability and reduce side effects associated with oral administration.

The role of computational tools in drug discovery cannot be overstated. Machine learning models are being trained on large datasets containing known bioactive molecules to predict new candidates like 5-Bromo1,1'-biphenyl2-yl 3-piperidinyl etherhydrochloride*. These models can identify structural features that correlate with biological activity, guiding synthetic efforts toward more promising leads.

In conclusion,5-Bromo1,1'-biphenyle2,y 3-piperidinyletherhydrochloride* represents a compelling molecule with significant potential in pharmaceutical research. Its unique structural attributes, coupled with recent advancements in computational chemistry and synthetic methodologies,make it a valuable asset for drug discovery initiatives aimed at treating various human diseases.